Cas no 2228653-45-8 (2-1-(1-methoxypropyl)cyclobutylacetic acid)

• Product Name: 2-1-(1-methoxypropyl)cyclobutylacetic acid
• CAS No: 2228653-45-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5825734
• PubChem ID: 165970382
• Update Time: 2025-10-19

2-1-(1-methoxypropyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methoxypropyl)cyclobutylacetic acid
• 2228653-45-8
• 2-[1-(1-methoxypropyl)cyclobutyl]acetic acid
• EN300-1788293

• Inchi： 1S/C10H18O3/c1-3-8(13-2)10(5-4-6-10)7-9(11)12/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： GHRFFUKZLCTSMP-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(1-methoxypropyl)cyclobutylacetic acid

2-(1-Methoxypropyl)cyclobutylacetic Acid: A Comprehensive Overview

The compound 2-(1-methoxypropyl)cyclobutylacetic acid, identified by the CAS number 2228653-45-8, is a fascinating molecule with significant potential in various fields. This compound belongs to the class of cyclobutane derivatives, which have garnered attention due to their unique chemical properties and applications in drug discovery and material science.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to biological targets. This property makes 2-(1-methoxypropyl)cyclobutylacetic acid a promising candidate for developing novel therapeutic agents. Researchers have explored its potential as a lead compound in the design of drugs targeting specific enzymes and receptors.

The structure of this compound consists of a cyclobutane ring substituted with a methoxypropyl group and an acetic acid moiety. The methoxy group introduces electron-donating effects, which can influence the compound's solubility and stability. This structural feature is particularly advantageous in drug design, where solubility is a critical factor for bioavailability.

In terms of synthesis, 2-(1-methoxypropyl)cyclobutylacetic acid can be prepared through various methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the stereochemistry and regiochemistry of the molecule, ensuring high purity and consistency in the final product.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. Molecular docking studies suggest that it has potential interactions with key proteins involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The acetic acid group in this compound contributes to its acidity, which plays a role in its ability to form salts with various counterions. This characteristic is useful in optimizing the physical properties of the compound for different applications, such as formulation into tablets or injections.

In conclusion, 2-(1-methoxypropyl)cyclobutylacetic acid represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it a valuable asset in contemporary research efforts aimed at developing innovative solutions in medicine and beyond.